Cas no 117174-39-7 (Thymidine,3'-cyano-3'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI))
117174-39-7 structure
Product Name:Thymidine,3'-cyano-3'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI)
CAS No:117174-39-7
MF:C17H27N3O4Si
MW:365.499485254288
CID:173957
PubChem ID:452056
Update Time:2025-04-19
Thymidine,3'-cyano-3'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Thymidine,3'-cyano-3'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI)
- (2S,3R,5R)-2-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolane-3-carbonitrile
- 5'-(t-Butyldimethylsilyl)-3'-C-Cyano-3'-deoxythymidine
- (2S,3R,5R)-2-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-carbonitrile
- 117174-39-7
- Bu2MeSiCNddT
- DTXSID70151715
- Thymidine, 3'-cyano-3'-deoxy-5'-O-((1,1-dimethylethyl)dimethylsilyl)-
- Thymidine, 3'-cyano-3'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-
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- Inchi: 1S/C17H27N3O4Si/c1-11-9-20(16(22)19-15(11)21)14-7-12(8-18)13(24-14)10-23-25(5,6)17(2,3)4/h9,12-14H,7,10H2,1-6H3,(H,19,21,22)/t12-,13-,14-/m1/s1
- InChI Key: ASRCITJDRZNWOT-MGPQQGTHSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)OC[C@@H]1[C@@H](C#N)C[C@H](N2C(NC(C(C)=C2)=O)=O)O1
Computed Properties
- Exact Mass: 365.17721
- Monoisotopic Mass: 365.177
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 644
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.7Ų
Experimental Properties
- Density: 1.15
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.521
- PSA: 91.66
- LogP: 2.70638
Thymidine,3'-cyano-3'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI) Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
117174-39-7 (Thymidine,3'-cyano-3'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI)) Related Products
- 139888-07-6(Thymidine, 3'-O-[(1,1-dimethylethyl)dimethylsilyl]-4'-cyano-, 5'-acetate)
- 121055-64-9(2,4(1H,3H)-Pyrimidinedione,1-[3-cyano-3-deoxy-2,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-b-D-xylofuranosyl]-)
- 121055-67-2(Uridine,3'-cyano-3'-deoxy-2',5'-bis-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI))
- 139925-83-0(Thymidine, 3'-O-[(1,1-dimethylethyl)dimethylsilyl]-4'-methyl-)
- 40733-26-4(3',5'-Bis-O-(1,1-dimethylethyl)dimethylsilylthymidine)
- 921199-55-5(2,4(1H,3H)-Pyrimidinedione, 1-[(5S)-5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]tetrahydro-2-furanyl]-5-methyl-)
- 40733-28-6(5'-O-TBDMS-dT)
- 139925-98-7(Thymidine,5'-deoxy-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-4'-(hydroxymethyl)-)
- 139887-99-3(Thymidine, 3'-O-[(1,1-dimethylethyl)dimethylsilyl]-4'-(hydroxymethyl)-)
- 40733-27-5(3'-O-(TBDMS)Thymidine)
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